(7-Fluoro-6-hydroxy-4-methyl-1-benzothiophen-3-yl)acetic acid

• Molecular Formula: C11H9FO3S
• Molecular Weight: 240.25 g/mol
• IUPAC Name: 2-(7-fluoro-6-hydroxy-4-methyl-1-benzothiophen-3-yl)acetic acid
• InChI: InChI=1S/C11H9FO3S/c1-5-2-7(13)10(12)11-9(5)6(4-16-11)3-8(14)15/h2,4,13H,3H2,1H3,(H,14,15)
• InChI Key: DQTPNPBTUDVILP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C(=CS2)CC(=O)O)F)O

Description

(7-Fluoro-6-hydroxy-4-methyl-1-benzothiophen-3-yl)acetic acid is a useful research compound. Its molecular formula is C11H9FO3S and its molecular weight is 240.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of methyl(7-fluoro-6-methoxy-4-methyl-1-benzothiophen-3-yl)acetate (248.4 mg) and DMF (dry) (7.5 mL) was added sodium 2-methyl-2-propanethiolate (415 mg) at room temperature. The mixture was stirred at 160° C. for 20 min. After cooling, the mixture was diluted with water and 1N HCl and extracted with EtOAc. The organic layer was washed successively with water and brine, dried over MgSO4, and concentrated in vacuo to give the title compound (273 mg).